Cas no 81702-45-6 (Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester)

• Product name: Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester
• CAS No: 81702-45-6
• MF: C₆₃H₁₁₈O₆
• MW: 971.607441425323
• CID: 583500
• PubChem ID: 71407406

Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic acid, 2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl ester
• 2,3-di(octadec-9-enoyloxy)propyl tetracosanoate
• DTXSID60827977
• 81702-45-6
• 2,3-Bis[(octadec-9-enoyl)oxy]propyl tetracosanoate

• Inchi： InChI=1S/C63H118O6/c1-4-7-10-13-16-19-22-25-28-29-30-31-32-33-36-38-41-44-47-50-53-56-62(65)68-59-60(69-63(66)57-54-51-48-45-42-39-35-27-24-21-18-15-12-9-6-3)58-67-61(64)55-52-49-46-43-40-37-34-26-23-20-17-14-11-8-5-2/h26-27,34-35,60H,4-25,28-33,36-59H2,1-3H3
• InChI Key： OZGHAUBMNCOWIH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 970.89284148g/mol
• Monoisotopic Mass: 970.89284148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 69
• Rotatable Bond Count: 60
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 26.6
• Topological Polar Surface Area: 78.9Ų